Cas no 483-84-1 (Flavianic acid)

Flavianic acid (2,4-dinitro-1-naphthol-7-sulfonic acid) is a naphthalene-based sulfonic acid derivative primarily used as a biochemical reagent and analytical agent. Its key advantages include its strong chelating properties, particularly with calcium and other divalent cations, making it useful in protein precipitation and selective isolation processes. The compound's distinctive yellow color and solubility in aqueous solutions facilitate its application in spectrophotometric analyses. Flavianic acid also serves as a derivatization agent for amino acids, enabling their detection and quantification via chromatography. Its stability under standard laboratory conditions and well-characterized reactivity profile contribute to its reliability in research and industrial applications.
Flavianic acid structure
Flavianic acid structure
Product Name:Flavianic acid
CAS No:483-84-1
MF:C10H6N2O8S
MW:314.228241443634
MDL:MFCD00046407
CID:332008
PubChem ID:87569827
Update Time:2025-06-11

Flavianic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 8-hydroxy-5,7-dinitro-
    • Flavianic Acid Dihydrate
    • 2-4-Dinitro-1-naphthol-7-sulfonicacid
    • FLAVIANIC ACID
    • Flavianic acid hydrate
    • 2,4-Dinitro-1-naphthol-7-sulfonic Acid Dihydrate
    • 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic Acid Dihydrate
    • 8-hydroxy-5,7-dinitronaphthalene-2-sulfonic acid
    • DNNS
    • 2,4-Dinitro-1-naphthol-7-sulfonic acid
    • Naphthol Yellow
    • 2,4-Dinitronaphtholsulfonic acid
    • 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid
    • 2-Naphthalenesulfonic acid, 8-hydroxy-5,7-dinitro-
    • 4I7KXL5KL5
    • 2,4-Dinitro-1-naphtho-7-sulfonic acid
    • 8-Hydroxy-5,7-dinitronaphthalene-2-sulphonic acid
    • 2-NAPHTHALENESULFONIC ACID, 5,7-DI
    • NSC243753
    • NSC-243753
    • Tox21_201142
    • LS-13737
    • SR-01000196124-1
    • NSC-244041
    • 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid (8CI)(9CI)
    • Q27159452
    • DTXCID305167
    • 8-hydroxy-5,7-dinitro-naphthalene-2-sulfonic acid
    • AKOS015894269
    • 2-4-Dinitro-1-naphthol-7-sulfonic acid
    • 4-11-00-00617 (Beilstein Handbook Reference)
    • NSC 243753
    • 483-84-1
    • UNII-4I7KXL5KL5
    • 2-NAPHTHALENESULFONIC ACID, 5,7-DINITRO-8-HYDROXY-
    • FT-0632196
    • DTXSID4025167
    • EINECS 207-600-3
    • CAS-483-84-1
    • NCGC00091716-01
    • CHEMBL1461018
    • AI3-03274
    • F0012
    • CHEBI:87221
    • NS00013465
    • SR-01000196124
    • 2-Naphthalenesulfonic acid,7-dinitro-
    • NCGC00091716-02
    • FCQJEPASRCXVCB-UHFFFAOYSA-N
    • NCGC00258694-01
    • SCHEMBL93200
    • AKOS003791115
    • CBDivE_004212
    • 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid #
    • BRN 2708476
    • CS-0452786
    • 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid
    • 8Hydroxy5,7dinitronaphthalene2sulphonic acid
    • 2,4Dinitronaphtholsulfonic acid
    • STK301629
    • SY116921
    • 2Naphthalenesulfonic acid, 5,7dinitro8hydroxy
    • MFCD00046407
    • 8Hydroxy5,7dinitro2naphthalenesulfonic acid
    • BBL013045
    • 2,4-Dinitro-1-naphthol-7-sulfonic Acid Disodium Salt
    • 2,4-dinitro-1-napthol-7-sulfonic acid
    • 2Naphthalenesulfonic acid, 8hydroxy5,7dinitro
    • 2,4Dinitro1naphthol7sulfonic acid
    • DB-051550
    • Flavianic acid
    • MDL： MFCD00046407
    • Inchi： 1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20)
    • InChI Key： FCQJEPASRCXVCB-UHFFFAOYSA-N
    • SMILES： S(C1=CC=C2C(=CC(=C(C2=C1)O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O
    • BRN： 2708476

Computed Properties

  • Exact Mass: 313.98400
  • Monoisotopic Mass: 313.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.8
  • Topological Polar Surface Area: 175

Experimental Properties

  • Color/Form: Yellow needle like crystals.
  • Density: 1.7763 (rough estimate)
  • Melting Point: 144.0 to 154.0 deg-C
  • Boiling Point: °Cat760mmHg
  • Flash Point: No data available
  • Refractive Index: 1.7450 (estimate)
  • PSA: 174.62000
  • LogP: 3.73570
  • Solubility: Soluble in water and ethanol.

Flavianic acid Security Information

Flavianic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Flavianic acid Pricemore >>

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Flavianic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:483-84-1)FLAVIANIC ACID
Order Number:sfd5619
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:483-84-1)FLAVIANIC ACID
sfd5619
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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